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Compound of Interest

Compound Name:
3-Phenyl-1-propylmagnesium

bromide

Cat. No.: B072773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the fundamental physicochemical properties of 3-
Phenyl-1-propylmagnesium bromide, a crucial Grignard reagent in organic synthesis.

Physicochemical Data
The molecular properties of 3-Phenyl-1-propylmagnesium bromide are summarized below.

This data is essential for stoichiometric calculations in reaction planning and for the

characterization of this organometallic compound.

Property Value

Chemical Formula C9H11BrMg

Molecular Weight 223.39 g/mol [1][2]

Exact Mass 221.98945 Da[1][3]

CAS Number 1462-75-5[3]

Note on a Related Compound: It is important to distinguish 3-Phenyl-1-propylmagnesium
bromide from its isomer, Phenylmagnesium bromide, which has a different chemical formula

(C6H5MgBr) and molar mass (181.315 g·mol−1)[4].
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Experimental Protocols and Methodologies
The determination of the molecular weight of a compound like 3-Phenyl-1-propylmagnesium
bromide is typically not achieved through a singular laboratory experiment but is calculated

based on its chemical formula. The chemical formula is confirmed through techniques such as

elemental analysis and mass spectrometry.

Calculation of Molecular Weight:

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is as follows:

Carbon (C): 9 atoms × 12.011 u = 108.099 u

Hydrogen (H): 11 atoms × 1.008 u = 11.088 u

Bromine (Br): 1 atom × 79.904 u = 79.904 u

Magnesium (Mg): 1 atom × 24.305 u = 24.305 u

Total Molecular Weight: 108.099 + 11.088 + 79.904 + 24.305 = 223.396 u

This calculated value is consistent with the published molecular weight of 223.39 g/mol .[1][5]

[6]

Logical Relationship Diagram
The following diagram illustrates the logical flow from the chemical identity of the compound to

the determination of its molecular weight.
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Compound Identity:
3-Phenyl-1-propylmagnesium bromide

Chemical Formula:
C9H11BrMg

Molecular Weight Calculation:
Sum of Atomic Weights

Atomic Weights:
C, H, Br, Mg

Final Molecular Weight:
223.39 g/mol

Click to download full resolution via product page

Caption: Logical workflow for determining the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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